Cas no 318-11-6 (3-(Trifluoroacetylamino)-9-methyl-9H-carbazole)

3-(Trifluoroacetylamino)-9-methyl-9H-carbazole structure
318-11-6 structure
Product Name:3-(Trifluoroacetylamino)-9-methyl-9H-carbazole
CAS No:318-11-6
MF:C15H11F3N2O
MW:292.255853891373
CID:2821837
PubChem ID:9922092
Update Time:2025-04-21

3-(Trifluoroacetylamino)-9-methyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

    • IRNPBXOHJDFBQR-UHFFFAOYSA-N
    • 318-11-6
    • 2,2,2-Trifluoro-N-(9-methyl-9H-carbazol-3-yl)-acetamide
    • BDBM50128941
    • SCHEMBL1593413
    • 3-(Trifluoroacetylamino)-9-methyl-9H-carbazole
    • DTXSID80432880
    • CHEMBL294822
    • Inchi: 1S/C15H11F3N2O/c1-20-12-5-3-2-4-10(12)11-8-9(6-7-13(11)20)19-14(21)15(16,17)18/h2-8H,1H3,(H,19,21)
    • InChI Key: IRNPBXOHJDFBQR-UHFFFAOYSA-N
    • SMILES: FC(C(NC1C=CC2=C(C=1)C1C=CC=CC=1N2C)=O)(F)F

Computed Properties

  • Exact Mass: 292.08234746Da
  • Monoisotopic Mass: 292.08234746Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 34Ų

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